Cas no 21923-45-5 (Quinoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-)
21923-45-5 structure
Product Name:Quinoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-
CAS No:21923-45-5
MF:C21H13Cl2N
MW:350.240623235703
CID:1404746
PubChem ID:631629
Update Time:2025-04-20
Quinoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-
- 6-chloro-2-(4-chlorophenyl)-4-phenylquinoline
- 6-Chloro-2-(p-chlorophenyl)-4-phenylquinoline
- DTXSID80348179
- 6-Chloro-2-(4-chlorophenyl)-4-phenylquinoline #
- STL330209
- AKOS022132990
- 21923-45-5
- DRQSSQYBPLZPMA-UHFFFAOYSA-N
-
- Inchi: 1S/C21H13Cl2N/c22-16-8-6-15(7-9-16)21-13-18(14-4-2-1-3-5-14)19-12-17(23)10-11-20(19)24-21/h1-13H
- InChI Key: DRQSSQYBPLZPMA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)C=C(C1C=CC(=CC=1)Cl)N=2
Computed Properties
- Exact Mass: 349.04269
- Monoisotopic Mass: 349.0425048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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